Cas no 33046-48-9 (2-[(4-nitrophenyl)sulfanyl]-1-phenylethanone)

2-[(4-nitrophenyl)sulfanyl]-1-phenylethanone structure
33046-48-9 structure
Product Name:2-[(4-nitrophenyl)sulfanyl]-1-phenylethanone
CAS No:33046-48-9
MF:C14H11NO3S
MW:273.307042360306
CID:917538
PubChem ID:36307
Update Time:2025-04-19

2-[(4-nitrophenyl)sulfanyl]-1-phenylethanone Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-nitrophenyl)sulfanyl]-1-phenylethanone
    • α-(4-Nitrophenylthio)acetophenone
    • (4-Nitrophenylthio)acetophenone
    • 2-(4-Nitro-phenylmercapto)-1-phenyl-aethanon
    • 2-(4-nitro-phenylsulfanyl)-1-phenyl-ethanone
    • 2-(4-nitrophenylthio)acetophenone
    • 2-[(4-nitrophenyl)thio]-1-phenyl-1-ethanone
    • ACETOPHENONE, 2-((p-NITROPHENYL)THIO)-
    • BRN 2283563
    • Ethanone, 2-((4-nitrophenyl)thio)-1-phenyl-
    • Ethanone, 2-[(4-nitrophenyl)thio]-1
    • NSC103612
    • p-Nitrophenylthioacetophenone
    • AKOS005907773
    • 3-08-00-00348 (Beilstein Handbook Reference)
    • SCHEMBL9787226
    • 33046-48-9
    • CHEMBL1890683
    • DS-006388
    • SMR001570492
    • WLN: WNR DS1VR
    • MLS002703777
    • Ethanone, 2-[(4-nitrophenyl)thio]-1-phenyl-
    • NCIOpen2_007088
    • NSC 103612
    • NSC-103612
    • DTXSID70186704
    • 2-[(4-nitrophenyl)thio]-1-phenylethanone
    • Acetophenone, 2-[(p-nitrophenyl)thio]-
    • Inchi: 1S/C14H11NO3S/c16-14(11-4-2-1-3-5-11)10-19-13-8-6-12(7-9-13)15(17)18/h1-9H,10H2
    • InChI Key: MSDOBISTMBKIFE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])CC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 273.04603
  • Monoisotopic Mass: 273.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 88.2Ų

Experimental Properties

  • PSA: 60.21
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